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Compound of Interest

FGF acidic | (102-111) (bovine
Compound Name:
brain)

Cat. No.: B3249870

This technical support center provides guidance and answers frequently asked questions
regarding the stability of acidic Fibroblast Growth Factor fragment (102-111) at different
temperatures. This information is intended for researchers, scientists, and professionals in drug
development who are utilizing this peptide in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for aFGF (102-111) powder?

For long-term storage, the lyophilized powder of aFGF (102-111) should be stored at -20°C.[1]
[2] Under these conditions, the peptide is reported to be stable for at least three to four years.
[1][2] It is important to keep the product away from moisture.[1]

Q2: How should | store aFGF (102-111) once it is reconstituted in a solvent?

Once reconstituted, aFGF (102-111) solutions should be stored at -80°C for long-term stability,
where they can be kept for up to one year.[1] For short-term use, aliquots can be stored at 4°C
for a few days, although it is recommended to minimize the duration of storage at this
temperature to prevent degradation.

Q3: What are the shipping conditions for aFGF (102-111)?
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aFGF (102-111) is typically shipped with blue ice or at ambient temperatures for short
durations.[1][2] Upon receipt, it is crucial to transfer the product to the recommended storage
conditions immediately.

Q4: Is there any data on the stability of aFGF (102-111) at room temperature or 37°C?

While specific quantitative data on the degradation kinetics of the aFGF (102-111) fragment at
room temperature or 37°C is not readily available in the provided search results, information on
the full-length aFGF (FGF1) suggests that it is thermally unstable.[3][4] For instance, full-length
FGF1 loses most of its activity after 6 hours at 37°C.[3] Peptides, in general, are susceptible to
degradation at higher temperatures through processes like hydrolysis and oxidation.[5][6]
Therefore, it is strongly advised to avoid prolonged exposure of aFGF (102-111) to ambient or
physiological temperatures to maintain its integrity and activity.

Q5: What factors can affect the stability of aFGF (102-111) in solution?

Several factors can influence the stability of peptides like aFGF (102-111) in a solution:

Temperature: Higher temperatures accelerate degradation processes.[6]

e pH: The pH of the solution can affect the rate of hydrolysis and other chemical degradation
pathways.[5][7]

o Enzymatic Degradation: Proteases present in the experimental system can degrade the
peptide.

o Oxidation: Certain amino acid residues are susceptible to oxidation, which can be catalyzed
by light, temperature, and the presence of metal ions.

o Freeze-Thaw Cycles: Repeated freeze-thaw cycles can lead to aggregation and degradation
of the peptide. It is recommended to aliquot the reconstituted peptide to avoid multiple
cycles.

Data Summary

Table 1: Recommended Storage Conditions for aFGF (102-111)
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Form Storage Temperature Duration
Lyophilized Powder -20°C Up to 4 years[2]
Reconstituted in Solvent -80°C Up to 1 year[1]

Experimental Protocols

While specific stability studies on aFGF (102-111) are not detailed in the provided results, a
general approach to assessing peptide stability involves the following methodologies:

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

o Objective: To determine the purity of the aFGF (102-111) peptide over time at different
temperatures.

o Methodology:
o Prepare solutions of aFGF (102-111) in a suitable buffer.
o Incubate the solutions at various temperatures (e.g., 4°C, 25°C, 37°C).

o At specified time points, inject an aliquot of each sample into a reverse-phase HPLC (RP-
HPLC) system.

o Monitor the elution profile at a specific wavelength (e.g., 214 nm or 280 nm).

o The appearance of new peaks or a decrease in the area of the main peptide peak
indicates degradation. Purity can be calculated as the percentage of the main peak area

relative to the total peak area.
Protocol 2: Mass Spectrometry (MS) for Identification of Degradation Products
» Objective: To identify the molecular weights of degradation products.
o Methodology:

o Following HPLC separation, the eluent can be directly coupled to a mass spectrometer.
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o Analyze the mass spectra of the degradation peaks to determine their molecular weights.

o This information can help in identifying the mechanism of degradation (e.g., hydrolysis,
oxidation).

Visualizations
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Caption: Experimental workflow for assessing aFGF (102-111) stability.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3249870?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3249870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE O iy

Influencing Factors Degradation Pathways

Freeze-Thaw Cycles Aggregation

Oxidizing Agents Oxidation

Deamidation

aFGF (102-111) Stability pH

\\

Proteolytic Enzymes m

T~ |

Temperature

Click to download full resolution via product page

Caption: Factors influencing the stability of aFGF (102-111).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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